Cas no 1806999-46-1 (Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate
• CAS No: 1806999-46-1
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4898304
• Update Time: 2025-07-17

Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate

• Inchi： 1S/C10H10F2N2O4/c1-5-7(14(16)17)3-6(4-8(15)18-2)9(13-5)10(11)12/h3,10H,4H2,1-2H3
• InChI Key： LBPGTJIUFCAZOS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C)N=1)[N+](=O)[O-])CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate (CAS No. 1806999-46-1)

Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate (CAS No. 1806999-46-1) is a specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group and a nitro substitution, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals often search for nitropyridine synthesis, difluoromethylated compounds, and methyl ester applications, highlighting the growing interest in this chemical's potential.

The molecular structure of Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate combines a pyridine core with functional groups that enhance its utility in drug discovery. The difluoromethyl moiety is particularly noteworthy, as fluorinated compounds are increasingly sought after for their ability to improve metabolic stability and bioavailability in active pharmaceutical ingredients (APIs). Recent trends in fluorine chemistry and green synthesis have spurred demand for efficient methods to incorporate fluorinated groups into heterocyclic frameworks like this one.

In agrochemical applications, nitropyridine derivatives such as this compound are explored for their potential as crop protection agents. The nitro group and methyl ester functionality may contribute to herbicidal or insecticidal activity, aligning with the industry's focus on sustainable pest control. Searches for novel agrochemical intermediates and nitroheterocycle reactivity reflect the compound's relevance in this field.

Synthetic routes to Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, topics frequently queried in organic synthesis databases. The compound's methyl ester group also makes it a candidate for further derivatization through hydrolysis or transesterification, processes central to prodrug development strategies. Recent publications on heterocyclic building blocks emphasize its role in fragment-based drug design.

Analytical characterization of this material typically employs HPLC purity testing, NMR spectroscopy, and mass spectrometry—techniques commonly searched by quality control specialists. The compound's stability under various conditions (e.g., pH, temperature) is another area of interest, particularly for researchers investigating chemical storage best practices. Proper handling of nitro-containing compounds remains a frequently discussed topic in laboratory safety forums.

Market trends indicate rising demand for fluorinated pyridines like this compound, driven by advancements in precision agriculture and targeted therapeutics. Patent analyses reveal growing intellectual property activity around difluoromethyl-substituted heterocycles, with applications ranging from kinase inhibitors to materials science. The compound's CAS registry number (1806999-46-1) serves as a crucial identifier in these commercial and regulatory contexts.

Environmental considerations surrounding nitroaromatic compounds have prompted research into biodegradation pathways and green chemistry alternatives. While Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-acetate itself isn't classified as hazardous, its nitro group has led to discussions about eco-friendly nitration methods in synthetic protocols. These topics frequently appear in searches related to sustainable chemical manufacturing.

In academic settings, this compound serves as a valuable teaching tool for demonstrating heterocyclic chemistry principles and fluorine effects on aromatic systems. Laboratory manuals often feature similar structures when explaining electronic effects or substituent patterns in pyridine derivatives. Educational searches for pyridine reactivity tutorials or nitration mechanism examples underscore its pedagogical relevance.

Future research directions may explore the compound's potential in catalysis or as a ligand in metal-organic frameworks (MOFs), given the increasing interest in functionalized pyridine ligands. Its balanced lipophilicity, imparted by the difluoromethyl and methyl ester groups, could also make it attractive for medicinal chemistry optimization projects. These applications align with trending searches for multifunctional heterocycles in materials science and drug development.